![molecular formula C16H11N3O4 B1433694 4-[(8-Nitroquinolin-2-yl)amino]benzoic acid CAS No. 330663-19-9](/img/structure/B1433694.png)
4-[(8-Nitroquinolin-2-yl)amino]benzoic acid
Overview
Description
4-[(8-Nitroquinolin-2-yl)amino]benzoic acid, also known as NQBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. NQBA is a derivative of quinoline and benzoic acid, and its unique structure makes it a promising candidate for use in drug development, as well as in other areas of research.
Scientific Research Applications
- Scientific Field : Organic Chemistry
- Application Summary : A series of novel 8-(aryldiazenyl)quinolones have been synthesized effectively with excellent yields by using 8-amimoquinoline and a variety of aryldiazonium salts containing electron donating and withdrawing moieties in aqueous media .
- Methods of Application : The structure of the synthesized azo dyes have been characterized by NMR, FTIR, mass spectroscopy and UV–Vis techniques .
- Results or Outcomes : The study resulted in the successful synthesis and characterization of azobenzene derived from 8-aminoquinoline .
- Scientific Field : Medicinal Chemistry
- Application Summary : Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry .
- Methods of Application : This review article highlights the traditional and green synthetic approaches of quinoline and its analogs, including multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts .
- Results or Outcomes : The quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents .
- Scientific Field : Medicinal Chemistry
- Application Summary : This research involves the design, synthesis, molecular docking analysis, and biological evaluations of 4-[(Quinolin-4-yl)amino]benzoic acid derivatives as novel anti-influenza virus agents .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the search results .
- Results or Outcomes : The specific results or outcomes obtained are not detailed in the search results .
Synthesis and Characterization of Azobenzene Derived from 8-Aminoquinoline
Medicinal Significance of Quinoline
Design, Synthesis, Molecular Docking Analysis and Biological Evaluations of 4-[(Quinolin-4-yl)amino]benzoic acid Derivatives
- Scientific Field : Medicinal Chemistry
- Application Summary : Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . This review article highlights the traditional and green synthetic approaches of quinoline and its analogs .
- Methods of Application : The article discusses the medicinal importance of quinoline derivatives such as anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities within the period from 2011 till 2021 .
- Results or Outcomes : The quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents .
- Scientific Field : Organic Chemistry
- Application Summary : This review focuses on recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues .
- Methods of Application : The review highlights various synthesis protocols for the construction of quinoline scaffold .
- Results or Outcomes : The review presents various selected quinolines and derivatives with potential biological and pharmaceutical activities .
- Scientific Field : Organic Chemistry
- Application Summary : This review discusses the wide biological applications of 2- and 4-quinolones .
- Methods of Application : The review discusses the synthesis and reactions of 4-Hydroxy-2-quinolones .
- Results or Outcomes : The review presents a selected overview of a broad spectrum of hydroxyquinolones that have been either extracted or synthesized .
Current Progress Toward Synthetic Routes and Medicinal Significance of Quinoline
Recent Advances in the Synthesis of Biologically and Pharmaceutically Active Quinoline
4-Hydroxy-2-quinolones: Syntheses, Reactions and Fused
- Scientific Field : Medicinal Chemistry
- Application Summary : A series of novel α-aminophosphonates derivatives that incorporated quinoline or quinolone, and coumarylthiazole or 5-phenylthiazol-2-amine moieties were designed and synthesized via Kabachnik–Fields reaction in the presence of ionic liquid under ultrasound irradiation .
- Methods of Application : The in vitro antimicrobial activity of all synthesized compounds were screened in terms of MIC values against the selected strains of Gram-negative and Gram-positive bacteria and two fungal strains using the broth micro-dilution method .
- Results or Outcomes : Most of the tested compounds showed moderate inhibitory activities against both Gram‐positive and ‐negative bacteria compared with reference drugs .
- Scientific Field : Medicinal Chemistry
- Application Summary : This mini-review article highlights the traditional and green synthetic approaches of quinoline and its analogs, including multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts .
- Methods of Application : The article discusses the medicinal importance of quinoline derivatives such as anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities within the period from 2011 till 2021 .
- Results or Outcomes : The quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents .
- Scientific Field : Medicinal Chemistry
- Application Summary : This research involves the synthesis of a new class of 3-(1,3,4-thiadiazol-2-yl)quinoline derivatives .
- Methods of Application : The antimicrobial potential of the synthesized derivatives was evaluated using tube dilution technique against Gram-negative (E. coli and Salmonella typhimurium) and Gram-positive (Staphylococcus …) bacteria .
- Results or Outcomes : The specific results or outcomes obtained are not detailed in the search results .
Synthesis and Potential Antimicrobial Activity of Novel α-Aminophosphonates Derivatives Bearing Substituted Quinoline or Quinolone and Thiazole Moieties
Current Progress Toward Synthetic Routes and Medicinal Significance of Quinoline
Synthesis and Therapeutic Potential of Quinoline Derivatives
properties
IUPAC Name |
4-[(8-nitroquinolin-2-yl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O4/c20-16(21)11-4-7-12(8-5-11)17-14-9-6-10-2-1-3-13(19(22)23)15(10)18-14/h1-9H,(H,17,18)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUDBWPLCOSSTKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])N=C(C=C2)NC3=CC=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(8-Nitroquinolin-2-yl)amino]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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